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Compound of Interest

Compound Name: (2-pyridyldithio)-PEG4-propargyl!

Cat. No.: B604963

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of the molecular weight and related physicochemical
properties of the heterobifunctional crosslinker, (2-pyridyldithio)-PEG4-propargyl. This
reagent is frequently utilized in bioconjugation, antibody-drug conjugate (ADC) development,
and Proteolysis Targeting Chimera (PROTAC) synthesis due to its unique functional groups.[1]

(2-pyridyldithio)-PEG4-propargyl is a polyethylene glycol (PEG) based linker molecule
featuring a pyridyl disulfide group at one terminus and a propargyl group at the other.[2][3] The
pyridyl disulfide moiety readily reacts with free thiol groups (sulfhydryls) on proteins and other
biomolecules.[2][3] The terminal propargyl group (an alkyne) enables covalent linkage to azide-
containing molecules through copper-catalyzed azide-alkyne cycloaddition, a highly efficient
and specific reaction commonly known as "Click Chemistry".[2][3][4] The incorporated
hydrophilic PEG4 linker enhances the water solubility of the molecule and its conjugates.[2][3]

Physicochemical Data

The key quantitative properties of (2-pyridyldithio)-PEG4-propargyl are summarized below.
The molecular weight is determined by its chemical formula, C16H23NO4S2.[1][2][5][6]
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Property Value Source
Chemical Formula C16H23NO4S:2 [2][5]
Molecular Weight 357.49 g/mol [5]1[6]
CAS Number 2170240-99-8 [2][5]
Appearance Colorless to light yellow liquid

Purity Typically =98% [2]
Storage Conditions -20°C [2]

Methodology for Molecular Weight Calculation

The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.
The calculation is based on the chemical formula and the standard atomic weights of each

element.
Experimental Protocol: Calculation of Molecular Weight

o Determine the Chemical Formula: The first step is to identify the precise chemical formula of
the molecule. From reliable sources, the formula for (2-pyridyldithio)-PEG4-propargyl is
established as Ci16H23NO4S2.[1][2][5]

« |dentify Constituent Elements: The elements present in the molecule are Carbon (C),
Hydrogen (H), Nitrogen (N), Oxygen (O), and Sulfur (S).

o Count Atoms of Each Element:

[¢]

Carbon (C): 16 atoms

o

Hydrogen (H): 23 atoms

o

Nitrogen (N): 1 atom

[¢]

Oxygen (O): 4 atoms

[¢]

Sulfur (S): 2 atoms
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e Sum the Atomic Weights: Multiply the count of each atom by its standard atomic weight and
sum the results.

[e]

Atomic Weight of C = 12.011 u

o

Atomic Weight of H=1.008 u

[¢]

Atomic Weight of N = 14.007 u

o

Atomic Weight of O = 15.999 u

[e]

Atomic Weight of S = 32.065 u
¢ Final Calculation:
o (16 *12.011) + (23 *1.008) + (1 * 14.007) + (4 * 15.999) + (2 * 32.065) = 357.49 g/mol

Table 2: Elemental Composition and Molecular Weight Calculation

Atomic Weight  Total Weight (

Element Symbol Atom Count

(g/mol) g/mol )
Carbon C 16 12.011 192.176
Hydrogen H 23 1.008 23.184
Nitrogen N 1 14.007 14.007
Oxygen @) 4 15.999 63.996
Sulfur S 2 32.065 64.130
Total 357.493

Visualization of Molecular Structure

The logical arrangement of the functional components within the (2-pyridyldithio)-PEG4-
propargyl molecule is critical to its function as a crosslinker. The following diagram illustrates
this relationship.
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Caption: Logical flow of the (2-pyridyldithio)-PEG4-propargyl bifunctional linker.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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